Cas no 928713-96-6 (ASISCHEM C63605)

• Product Name: ASISCHEM C63605
• CAS No: 928713-96-6
• MF: C₁₁H₇BrN₂O
• MW: 263.090081453323
• CID: 892161
• PubChem ID: 17606341
• Update Time: 2025-04-19

ASISCHEM C63605 Chemical and Physical Properties

Names and Identifiers

• ASISCHEM C63605
• AKOS000283983
• 928713-96-6

• Inchi： 1S/C11H7BrN2O/c12-10-3-1-9(2-4-10)11-13-5-8(7-15)6-14-11/h1-7H
• InChI Key： HQUINSDEGITEJP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1N=CC(C=O)=CN=1

Computed Properties

• Exact Mass: 261.97400
• Monoisotopic Mass: 261.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85000
• LogP: 2.71860